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The advent of chairside CAD/CAM systems like CEREC has revolutionized restorative

dentistry, enabling the fabrication of all-ceramic restorations in a single appointment. The

clinical success and longevity of these restorations are intrinsically linked to the selection of the

appropriate ceramic material. This guide provides a comprehensive, data-driven comparison of

various ceramic materials available for the CEREC system, intended to inform material

selection for research, development, and clinical application.

Key Performance Indicators of CEREC Ceramic
Materials
The clinical performance of a dental ceramic is a multifactorial equation, with key physical and

aesthetic properties determining its suitability for different clinical scenarios. This section delves

into the critical performance indicators and presents a comparative summary of various

CEREC materials based on experimental data.

Flexural Strength: Resisting Fracture Under Load
Flexural strength is a crucial indicator of a material's ability to withstand the cyclic loading

forces of the oral environment without fracturing. It is a primary determinant of a material's

suitability for different types of restorations, from inlays to multi-unit bridges.[1]

Table 1: Comparative Flexural Strength of CEREC Ceramic Materials
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Material Class Material Example
Mean Flexural
Strength (MPa)

Standard Deviation
(MPa)

Feldspathic Porcelain VITA Mark II 102.77 - 154 3.60 - 18.2

Leucite-Reinforced

Glass-Ceramic
IPS Empress CAD 125.10 - 185 13.05 - 25.1

Lithium Disilicate

Glass-Ceramic
IPS e.max CAD 360 - 530 42.02 - 66.51

Zirconia-Reinforced

Lithium Silicate
VITA SUPRINITY 381.12 56.72

Zirconia
3Y-TZP (e.g., CEREC

Zirconia)
>800 -

Resin Nano-Ceramic Lava Ultimate 200 -

Polymer-Infiltrated

Ceramic
VITA ENAMIC 150 - 160 -

Fracture Toughness: Resistance to Crack Propagation
Fracture toughness measures a material's resistance to the propagation of a crack.[2] This

property is particularly important in the oral environment where restorations are subjected to

repeated stresses that can initiate and propagate flaws.[1] The ISO 6872 standard provides

guidelines for fracture toughness testing of dental ceramics.[3][4][5]

Table 2: Comparative Fracture Toughness of CEREC Ceramic Materials
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Material Class Material Example
Fracture Toughness
(MPa·m¹/²)

Leucite-Reinforced Glass-

Ceramic
IPS Empress CAD 1.1

Lithium Disilicate Glass-

Ceramic
IPS e.max CAD 2.0 - 2.5

Zirconia 3Y-TZP (e.g., CEREC Zirconia) >5.0

Resin Nano-Ceramic Lava Ultimate 2.0

Polymer-Infiltrated Ceramic VITA ENAMIC 1.5

Wear Resistance: Maintaining Form and Function
The wear characteristics of a restorative material are critical for maintaining proper occlusion

and preventing excessive wear of the opposing dentition. An ideal restorative material should

exhibit wear rates similar to natural enamel.[6]

Table 3: Comparative Wear Characteristics of CEREC Ceramic Materials (In Vitro)

Material Opposing Material
Volumetric Loss
(mm³)

Wear Depth (µm)

VITA Mark II Enamel Low -

IPS e.max CAD Enamel Moderate -

CEREC Zirconia Enamel Very Low -

Lava Ultimate Enamel High 134.5

VITA ENAMIC Enamel High 123.3

Note: Wear is a complex phenomenon influenced by factors such as antagonist material,

lubrication, and loading parameters. In vitro data provides a comparative ranking, but clinical

performance may vary.
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Experimental Protocols
To ensure the reproducibility and comparability of data, standardized experimental protocols

are essential. The following sections detail the methodologies for the key experiments cited in

this guide.

Flexural Strength Testing (Three-Point Bending Test
based on ISO 6872)
This test determines the flexural strength of a ceramic material by subjecting a standardized

rectangular beam to a bending load until fracture.

Specimen Preparation: Rectangular bar-shaped specimens are cut from the ceramic blocks.

The dimensions are standardized, typically 12 mm x 4 mm x 3 mm. The surfaces are

polished to a mirror finish to minimize the influence of surface flaws.

Test Setup: The specimen is placed on two supports (rollers) with a defined span. A third

roller applies a load to the center of the specimen from above.

Loading: The load is applied at a constant crosshead speed (e.g., 0.5 mm/min) until the

specimen fractures.

Calculation: The flexural strength (σ) is calculated using the formula: σ = 3FL / 2bd², where F

is the fracture load, L is the support span, b is the specimen width, and d is the specimen

thickness.

Specimen Preparation Three-Point Bending Test

Calculation

Cut rectangular bar from ceramic block Polish surfaces to mirror finish Place specimen on two supports Apply load to center with a third roller Increase load at constant speed until fracture Record fracture load (F)

Calculate Flexural Strength (σ = 3FL / 2bd²)

Measure specimen dimensions (b, d) and support span (L)
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Figure 1. Workflow for Flexural Strength Testing.

Fracture Toughness Testing (Single-Edge V-Notch Beam
- SEVNB - Method based on ISO 6872)
This method determines the fracture toughness by introducing a sharp, V-shaped notch into a

beam specimen and measuring the load required to propagate a crack from the notch tip.

Specimen Preparation: A rectangular beam specimen is prepared similarly to the flexural

strength test.

Notching: A sharp, V-shaped notch is introduced into the tensile side of the specimen using a

razor blade loaded with diamond paste. The notch depth is precisely controlled.

Testing: The notched specimen is subjected to a three-point or four-point bending test.

Calculation: The fracture toughness (KIc) is calculated based on the fracture load, specimen

geometry, and a stress intensity factor function that accounts for the notch geometry.

Specimen Preparation Bending Test

Calculation

Prepare rectangular beam specimen Create a sharp V-shaped notch on the tensile surface Place notched specimen in a bending fixture Apply load until crack propagation and fracture Record fracture load

Calculate Fracture Toughness (KIc)

Measure specimen and notch dimensions

Click to download full resolution via product page

Figure 2. Workflow for Fracture Toughness Testing.
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In Vitro Wear Resistance Testing (Two-Body Wear
Simulation)
This test simulates the wear of a restorative material against an antagonist material under

controlled laboratory conditions.

Specimen and Antagonist Preparation: A flat and polished specimen of the ceramic material

is prepared. The antagonist is typically a standardized stylus or a cusp made of human

enamel or another restorative material.

Wear Simulation: The specimen and antagonist are mounted in a wear simulator. A cyclic

load is applied to the antagonist, which moves in a controlled pattern (e.g., sliding or rolling)

against the ceramic specimen in a liquid medium (e.g., artificial saliva).

Wear Measurement: After a defined number of cycles, the volumetric loss or the vertical

substance loss (wear depth) of both the specimen and the antagonist is measured using a

profilometer or a 3D scanner.

Surface Analysis: The worn surfaces are often examined using scanning electron microscopy

(SEM) to identify the wear mechanisms.

Preparation Wear Simulation Analysis

Prepare polished ceramic specimen Prepare antagonist (e.g., enamel cusp) Mount specimen and antagonist in a wear simulator Apply cyclic load and controlled motion in artificial saliva Measure volumetric loss or wear depth Analyze worn surfaces with SEM

Click to download full resolution via product page

Figure 3. Workflow for In Vitro Wear Resistance Testing.

Long-Term Clinical Performance
While in vitro data provides valuable insights into the mechanical and physical properties of

dental ceramics, long-term clinical studies are the ultimate measure of a material's success.
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Clinical studies on CEREC restorations have demonstrated high survival rates over extended

periods.

Feldspathic Ceramics (VITA Mark I/II): Long-term studies have shown respectable clinical

outcomes, with survival rates of 88.7% after 17 years for inlays and onlays.[7] The primary

reasons for failure were ceramic fracture and tooth fracture.[7]

Lithium Disilicate (IPS e.max CAD): This material has shown excellent clinical performance

with high survival rates, often exceeding 95% in studies with follow-up periods of several

years.

Zirconia: Due to its superior strength, zirconia restorations are expected to have very high

long-term survival rates, especially in high-stress posterior regions. Long-term clinical data is

still emerging but is highly promising.

Hybrid and Resin Nano-Ceramics: These newer materials offer benefits such as easier

milling and adjustment. While short-term clinical data is encouraging, more long-term studies

are needed to establish their clinical longevity compared to glass-ceramics and zirconia.[7]

Conclusion
The selection of a ceramic material for CEREC restorations should be a clinically-driven

decision based on a thorough understanding of the material's properties and the specific

requirements of the clinical situation. Zirconia and lithium disilicate ceramics offer superior

strength and fracture toughness, making them suitable for a wide range of applications,

including posterior crowns and bridges. Feldspathic and leucite-reinforced ceramics provide

excellent aesthetics and are well-suited for anterior restorations and inlays/onlays. Hybrid and

resin nano-ceramics offer a less brittle alternative with good aesthetics, but their long-term

wear resistance and durability require further clinical investigation. This guide provides a

foundation of comparative data to aid researchers and clinicians in making informed decisions

for optimal restorative outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1177376?utm_src=pdf-body
https://www.researchgate.net/publication/5501383_Long-term_clinical_results_of_chairside_CEREC_CADCAM_inlays_and_onlays_a_case_series
https://www.researchgate.net/publication/5501383_Long-term_clinical_results_of_chairside_CEREC_CADCAM_inlays_and_onlays_a_case_series
https://www.researchgate.net/publication/5501383_Long-term_clinical_results_of_chairside_CEREC_CADCAM_inlays_and_onlays_a_case_series
https://www.benchchem.com/product/b1177376?utm_src=pdf-body
https://www.benchchem.com/product/b1177376?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. m.youtube.com [m.youtube.com]

2. idc-online.com [idc-online.com]

3. ISO 6872 - Flexural Strength Testing of Dental Ceramics - STEP Lab [step-lab.com]

4. mdcpp.com [mdcpp.com]

5. cdn.standards.iteh.ai [cdn.standards.iteh.ai]

6. dentistryonunley.com.au [dentistryonunley.com.au]

7. researchgate.net [researchgate.net]

To cite this document: BenchChem. [A Comparative Analysis of Ceramic Materials for
CEREC Restorations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1177376#comparative-analysis-of-different-ceramic-
materials-for-cerec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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